Cas no 2168876-17-1 (3-(5-Aminopiperidin-2-yl)benzoic acid)

• Product Name: 3-(5-Aminopiperidin-2-yl)benzoic acid
• CAS No: 2168876-17-1
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5760478
• PubChem ID: 165843367
• Update Time: 2025-06-08

3-(5-Aminopiperidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1477270
• 3-(5-aminopiperidin-2-yl)benzoic acid
• 2168876-17-1
• 3-(5-Aminopiperidin-2-yl)benzoic acid

• Inchi： 1S/C12H16N2O2/c13-10-4-5-11(14-7-10)8-2-1-3-9(6-8)12(15)16/h1-3,6,10-11,14H,4-5,7,13H2,(H,15,16)
• InChI Key： BSELCVYFWLXPTL-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1CCC(CN1)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(5-Aminopiperidin-2-yl)benzoic acid

Introduction to 3-(5-Aminopiperidin-2-yl)benzoic acid (CAS No. 2168876-17-1) and Its Emerging Applications in Chemical Biology

3-(5-Aminopiperidin-2-yl)benzoic acid, identified by the chemical identifier CAS No. 2168876-17-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzoic acid core conjugated with a piperidine ring bearing an amine substituent, has garnered attention due to its structural versatility and potential biological activity. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and receptor modulation.

The benzoic acid moiety is well-known for its role as a pharmacophore in various drugs, contributing to properties such as solubility and binding affinity. When combined with the piperidine ring, which is commonly found in bioactive molecules, the resulting structure can exhibit enhanced interaction with biological targets. The presence of the amine group further expands the chemical space for modifications, allowing for the creation of derivatives with tailored pharmacokinetic profiles.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, piperidine derivatives have shown promise due to their ability to mimic natural amino acids and interact with biological systems effectively. The compound 3-(5-Aminopiperidin-2-yl)benzoic acid exemplifies this trend, as it integrates both benzoic acid and piperidine functionalities into a single molecule. This dual functionality has been exploited in several research endeavors to develop compounds with dual-targeting capabilities, where the benzoic acid moiety interacts with one target while the piperidine segment engages with another.

In particular, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on various enzymes and receptors implicated in metabolic disorders, cancer, and inflammatory diseases. The amine group on the piperidine ring provides a site for hydrogen bonding interactions, which can be crucial for achieving high affinity binding to biological targets. Additionally, the benzoic acid component can participate in π-stacking interactions, further enhancing binding stability.

The synthesis of 3-(5-Aminopiperidin-2-yl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzoic acids and piperidine derivatives, followed by functional group transformations to introduce the amine group at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. Preclinical studies have shown that analogs of 3-(5-Aminopiperidin-2-yl)benzoic acid can modulate pathways involved in disease progression. For instance, certain derivatives have demonstrated anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These findings align with broader trends in drug discovery where targeting inflammation has become a major focus due to its role in numerous chronic diseases.

The integration of computational chemistry and machine learning has further accelerated the discovery process for compounds like 3-(5-Aminopiperidin-2-yl)benzoic acid. By leveraging virtual screening techniques, researchers can rapidly identify promising derivatives based on predicted binding affinities and pharmacokinetic properties. This approach has been particularly effective in identifying novel scaffolds that combine multiple pharmacophores into a single molecule, enhancing both potency and selectivity.

Another area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in cancer progression. By designing derivatives of 3-(5-Aminopiperidin-2-yl)benzoic acid that target specific kinase domains, researchers aim to develop drugs that can disrupt aberrant signaling cascades without affecting normal cellular processes. Preliminary data suggest that certain analogs can inhibit kinases such as EGFR or JAK with high specificity.

The versatility of 3-(5-Aminopiperidin-2-yl)benzoic acid also extends to its use as a building block for more complex molecules. Medicinal chemists often employ such scaffolds to generate libraries of compounds for high-throughput screening (HTS). The ability to modify various positions on the molecule allows for systematic exploration of structure-activity relationships (SAR), enabling researchers to optimize potency and reduce side effects.

In conclusion, 3-(5-Aminopiperidin-2-yl)benzoic acid (CAS No. 2168876-17-1) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts worldwide.